Cas no 1416221-39-0 (2-Iodo-6,7-dihydroindolizin-8(5H)-one)

• Product Name: 2-Iodo-6,7-dihydroindolizin-8(5H)-one
• CAS No: 1416221-39-0
• MF: C₈H₈INO
• MW: 261.059694290161
• MDL: MFCD27959250
• CID: 5521340
• Update Time: 2026-03-11

2-Iodo-6,7-dihydroindolizin-8(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-iodo-6,7-dihydroindolizin-8(5H)-one
• 8(5H)-Indolizinone, 6,7-dihydro-2-iodo-
• 2-Iodo-6,7-dihydroindolizin-8(5H)-one

• MDL： MFCD27959250
• Inchi： 1S/C8H8INO/c9-6-4-7-8(11)2-1-3-10(7)5-6/h4-5H,1-3H2
• InChI Key： ONSQAWOLNXNABL-UHFFFAOYSA-N
• SMILES： C1=C2N(CCCC2=O)C=C1I

Additional information on 2-Iodo-6,7-dihydroindolizin-8(5H)-one

Comprehensive Overview of 2-Iodo-6,7-dihydroindolizin-8(5H)-one (CAS No. 1416221-39-0): Properties, Applications, and Research Insights

2-Iodo-6,7-dihydroindolizin-8(5H)-one (CAS No. 1416221-39-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This iodinated derivative of dihydroindolizinone exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. The presence of the iodo substituent at the 2-position enhances its reactivity in cross-coupling reactions, a property highly sought after in modern drug discovery pipelines.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in compounds like 2-Iodo-6,7-dihydroindolizin-8(5H)-one. Researchers frequently search for "indolizinone derivatives in medicinal chemistry" or "iodo-substituted heterocycles applications," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. The compound's molecular weight (249.07 g/mol) and lipophilicity (LogP ≈ 2.1) make it particularly suitable for central nervous system (CNS) drug design, addressing current demands in neurodegenerative disease research.

From a synthetic perspective, CAS 1416221-39-0 serves as a pivotal building block for Palladium-catalyzed couplings, including Suzuki-Miyaura and Sonogashira reactions. Its fused bicyclic structure provides rigidity to molecular scaffolds, a feature increasingly important in the design of proteolysis-targeting chimeras (PROTACs) – a hot topic in targeted protein degradation therapeutics. Laboratories optimizing "green chemistry approaches for heterocycle synthesis" often explore this compound's potential in solvent-free reactions or catalytic transformations.

The compound's spectral characteristics (1H NMR: δ 7.8-7.9 ppm for aromatic proton, 3.2-3.4 ppm for methylene groups) facilitate straightforward reaction monitoring, answering common queries about "how to characterize indolizinone derivatives." Thermal analysis reveals stability up to 180°C, making it suitable for high-temperature applications in material science, particularly in the development of organic semiconductors – an area experiencing exponential growth due to wearable electronics demands.

In pharmacological contexts, the dihydroindolizinone core of this compound mimics natural alkaloid structures, driving investigations into its "structure-activity relationships (SAR)." Recent patent analyses show derivatives of 2-Iodo-6,7-dihydroindolizin-8(5H)-one appearing in applications for G-protein coupled receptor (GPCR) modulators, addressing popular search terms like "new GPCR targets 2024." Its balanced hydrogen bond acceptor/donor count (2/0) aligns with contemporary fragment-based drug design principles.

Quality control protocols for CAS 1416221-39-0 typically involve HPLC purity analysis (≥98%) and residual solvent screening, responding to stringent regulatory requirements in preclinical development. The compound's crystallinity (orthorhombic crystal system) enables single-crystal X-ray diffraction studies, frequently discussed in forums about "advanced characterization techniques for small molecules." Storage recommendations (-20°C under inert atmosphere) reflect best practices for iodo-compound stability, a common concern among synthetic chemists.

Emerging applications in bioconjugation chemistry leverage the compound's iodo group for click chemistry modifications, particularly in antibody-drug conjugate (ADC) development. This connects to trending searches about "next-generation ADC linkers" and "site-specific bioconjugation methods." Computational studies predict favorable ADMET properties for derivatives, with particular emphasis on blood-brain barrier permeability – a key focus area in neurology drug discovery.

Scale-up synthesis of 2-Iodo-6,7-dihydroindolizin-8(5H)-one presents interesting engineering challenges, often explored under search terms like "continuous flow synthesis of iodinated heterocycles." The compound's electron-deficient character (estimated LUMO -1.8 eV) makes it valuable in photoredox catalysis applications, aligning with sustainable chemistry initiatives. Recent publications highlight its use in constructing DNA-encoded libraries (DELs), answering frequent queries about "diverse building blocks for DEL synthesis."

From a regulatory standpoint, 1416221-39-0 is classified as a research chemical with no current REACH restrictions, though proper handling protocols for iodinated compounds apply. Its environmental fate (predicted biodegradability <30%) prompts investigations into "green alternatives to halogenated intermediates," reflecting industry sustainability goals. The compound's patent landscape shows growing protection in anticancer and anti-inflammatory applications, correlating with search volume for "novel heterocyclic anti-tumor agents."

In analytical method development, 2-Iodo-6,7-dihydroindolizin-8(5H)-one serves as a HPLC calibration standard for similar heterocycles, addressing laboratory needs for "reference materials for nitrogen-containing compounds." Its mass spectrometry profile (characteristic m/z 249 [M]+) aids in metabolite identification studies, particularly in drug metabolism research. The compound's commercial availability through major chemical suppliers (typically 250mg to 5g scale) makes it accessible for academic and industrial researchers exploring "rare heterocyclic building blocks."